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Compound of Interest

N-(2-phenylethyl)oxolan-3-amine
Compound Name:

hydrochloride
CAS No.: 1375989-93-7
Cat. No.: B1377304

Get Quote

Executive Summary

N-(2-phenylethyl)oxolan-3-amine hydrochloride (also known as N-phenethyltetrahydrofuran-
3-amine HCI) represents a specific structural class of secondary amine salts often utilized as
intermediates in the synthesis of analgesics and heterocyclic pharmaceutical scaffolds.[1][2][3]

[415][6]

This guide provides a theoretical structural elucidation based on fragment analysis. Because
direct spectral databases for this specific intermediate are often proprietary, this guide
synthesizes data from established pharmacophores (Phenethylamines and Tetrahydrofurans)
to provide a high-confidence predictive baseline. It compares this target against its most
common structural competitor: N-(2-phenylethyl)piperidin-4-amine (N-phenethyl-4-piperidine).

Part 1: Structural Breakdown & Predicted Characteristic
Peaks

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1377304#bc-rfq
https://www.benchchem.com/product/b1377304/docs?utm_src=pdf-body#structural-elucidation-comparative-ftir-guide-n-2-phenylethyl-oxolan-3-amine-hcl
https://www.rsc.org/suppdata/d3/qo/d3qo00475a/d3qo00475a1.pdf
https://patents.google.com/patent/CN109851594B/en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3706261&Type=IR-SPEC&Index=1
https://www.rsc.org/suppdata/c5/ra/c5ra18288c/c5ra18288c1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0813374.htm
https://www.dovepress.com/article/supplementary_file/220410/220410.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

To accurately interpret the FTIR spectrum of this molecule, we must deconstruct it into three
distinct vibrational zones.

Zone 1: The Cationic Amine Head (

)

As a hydrochloride salt, the nitrogen is protonated. This dramatically alters the spectrum
compared to the free base.

e Broad Ammonium Band (2400-3000 cm™~1): The most dominant feature. A wide, jagged
absorption band caused by strong hydrogen bonding of the

ion pair. This often obscures the C-H stretching region.

o Combination Bands (2000—-2500 cm—1): A series of weak overtone bands often visible on the
shoulder of the ammonium band.

e N-H Bending (~1580-1620 cm~1): A "scissoring" vibration of the
group.

Zone 2: The Oxolane (Tetrahydrofuran) Core

This is the fingerprint discriminator that distinguishes this molecule from piperidine analogs.

e C-O-C Cyclic Ether Stretch (1060-1150 cm~1): The oxolane ring exhibits a strong,
characteristic antisymmetric stretching vibration. Look for a sharp, intense doublet or singlet
around 1080-1100 cm™2.

e Ring Breathing (~900-950 cm~1): Pulsation of the five-membered ring.

Zone 3: The Phenethyl Tail (Monosubstituted Benzene)[1]

e Aromatic C-H Stretch (>3000 cm~1): Sharp, weak peaks just above 3000 cm~1.

e Ring Skeletal Vibrations (1450, 1495, 1600 cm~1): The "classic" aromatic doublet/triplet.
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e Out-of-Plane (OOP) Bending (690-710 cm~1 & 730-770 cm~1): Two strong bands indicating
a monosubstituted benzene ring.

Part 2: Comparative Analysis (Target vs. Alternative)

Objective: Distinguish the target (Oxolane derivative) from the common opioid precursor

(Piperidine derivative).

Target MoleculeN-(2-

Alternative /

AnalogN-(2- ) o )
Feature phenylethyl)oxolan L Differentiation Logic
. phenylethyl)piperid
-3-amine HCI ) .
in-4-amine HCI
] 5-membered Ether 6-membered Amine ] ) )
Core Ring o Primary Differentiator
(Oxolane) (Piperidine)
The presence of a
Weak/Absent (Only C-
Key Peak (1000-1150  Strong C-O-C Stretch strong ether band
C/C-N skeletal _
cm™1) (~1080-1100 cm™1) o confirms the Oxolane
vibrations)

ring.

Amine Environment

Secondary Amine Salt

(
)

Secondary Amine Salt

(
)

Both show broad
ammonium bands
(2400-3000 cm~1); not
useful for

differentiation.

Fingerprint (800-1000

Ring breathing ~900-

Ring breathing ~950-

Piperidine ring

breathing is typically

cm™1) 950 cm™1 1000 cm™1 higher energy due to
6-membered stability.
) ) Monosubstituted Monosubstituted Identical (700/750
Aromatic Region
Benzene Benzene cm~t OOP bends).

Part 3: Experimental Protocol

Context: Hydrochloride salts are frequently hygroscopic. Moisture absorption will create broad
O-H bands (3300-3500 cm™1) that confuse the N-H analysis.
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Method A: ATR (Attenuated Total Reflectance) - Recommended for
Speed

o Crystal Selection: Use a Diamond or ZnSe crystal.

Background: Collect a 32-scan background of the clean crystal.

Sample Prep: Place ~5 mg of the solid HCI salt directly on the crystal.

Compression: Apply high pressure using the anvil. Note: Ensure the sample is dry. If
"mushy,” dry in a desiccator first.

Acquisition: Scan 4000-600 cm~* at 4 cm~! resolution.

Method B: KBr Pellet - Recommended for Resolution
e Ratio: Mix 1-2 mg of sample with 200 mg of dry KBr powder (spectroscopic grade).

e Grinding: Grind in an agate mortar until a fine, uniform powder is achieved. Do not over-grind
to avoid moisture uptake.

e Pressing: Press at 8-10 tons for 2 minutes to form a transparent disc.

o Advantage: KBr pellets often resolve the "Ammonium Combination Bands" (2000-2500 cm~—1)
better than ATR.

Part 4: Structural Confirmation Logic (Decision Tree)

The following diagram outlines the logical flow for confirming the identity of the molecule using
FTIR data.
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Check 1060-1100 cm™1
Strong C-O-C Stretch?

o (Weak/Absent)

Target Identified:
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Alternative ldentified:
Piperidine Analog

Click to download full resolution via product page

Caption: Logical workflow for distinguishing the target oxolane derivative from piperidine

analogs using key spectral markers.

Part 5: Detailed Peak Assighment Table

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1377304/docs?utm_src=pdf-body-img#structural-elucidation-comparative-ftir-guide-n-2-phenylethyl-oxolan-3-amine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Wavenumber ] Functional Group o
Intensity . Structural Origin
(cm™?) Assignment
C-H Stretch ( Aromatic Ring
3020-3080 Weak, Sharp
) (Phenethyl)
N-H Stretch / C-H Amine Salt (
Stretch (
) chains
_ _ HCI Salt
2400-2800 Medium, Broad Ammonium Overtones o
Characteristic
Monosubstituted

1950, 1870, 1800

Very Weak

Aromatic Overtones

Benzene Pattern

1600, 1495 Medium, Sharp C=C Ring Stretch Aromatic Ring
1580-1620 Medium N-H Bending Secondary Amine Salt
) ] ) Alkyl Chains (Ethyl +
1450-1470 Medium CHz Scissoring ]
Ring)
C-O-C Antisymmetric Oxolane (THF) Ring
1060-1100 Strong . -
Stretch (Critical Identifier)
Monosubstituted
C-H Out-of-Plane )
740-750 Strong Benzene (5 adjacent
Bend
H)
) ) Monosubstituted
690-710 Strong Ring Deformation
Benzene
References
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Organic Compounds. 7th Edition. John Wiley & Sons.[7] (Standard text for Amine Salt and

Ether assignments).
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¢ NIST Chemistry WebBook.Infrared Spectrum of Phenethylamine Hydrochloride. National
Institute of Standards and Technology.[3] Available at: [Link]

¢ NIST Chemistry WebBook.Infrared Spectrum of Tetrahydrofuran. National Institute of
Standards and Technology.[3] Available at: [Link]

» Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia
of Analytical Chemistry. R.A. Meyers (Ed.). pp. 10815-10837. John Wiley & Sons Ltd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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